Prosomatostatin cryptic peptide
CAS No.: 105655-57-0
Cat. No.: VC20744295
Molecular Formula: C67H105N17O29
Molecular Weight: 1612.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 105655-57-0 |
|---|---|
| Molecular Formula | C67H105N17O29 |
| Molecular Weight | 1612.6 g/mol |
| IUPAC Name | (4S)-4-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-4-carboxybutanoyl]amino]-4-oxobutanoyl]amino]-3-carboxypropanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]-4-carboxybutanoyl]pyrrolidine-2-carbonyl]amino]-5-[[(2S)-1-[[(2S)-1-[(2S)-2-[[(2S)-5-amino-1-[[(2S)-1-[[(1S)-1-carboxyethyl]amino]-1-oxopropan-2-yl]amino]-1,5-dioxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-4-methyl-1-oxopentan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C67H105N17O29/c1-28(2)23-38(78-54(99)31(6)72-58(103)40(26-50(94)95)81-60(105)39(25-46(69)87)79-57(102)36(15-19-48(90)91)76-64(109)52(70)33(8)85)59(104)77-37(16-20-49(92)93)65(110)83-21-9-11-43(83)62(107)75-35(14-18-47(88)89)56(101)80-41(27-51(96)97)61(106)82-42(24-29(3)4)66(111)84-22-10-12-44(84)63(108)74-34(13-17-45(68)86)55(100)71-30(5)53(98)73-32(7)67(112)113/h28-44,52,85H,9-27,70H2,1-8H3,(H2,68,86)(H2,69,87)(H,71,100)(H,72,103)(H,73,98)(H,74,108)(H,75,107)(H,76,109)(H,77,104)(H,78,99)(H,79,102)(H,80,101)(H,81,105)(H,82,106)(H,88,89)(H,90,91)(H,92,93)(H,94,95)(H,96,97)(H,112,113)/t30-,31-,32-,33+,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,52-/m0/s1 |
| Standard InChI Key | PZDUKBUUADSZHX-KXTAMRJUSA-N |
| Isomeric SMILES | C[C@H]([C@@H](C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCC(=O)O)C(=O)N1CCC[C@H]1C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CC(C)C)C(=O)N2CCC[C@H]2C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](C)C(=O)N[C@@H](C)C(=O)O)N)O |
| SMILES | CC(C)CC(C(=O)NC(CCC(=O)O)C(=O)N1CCCC1C(=O)NC(CCC(=O)O)C(=O)NC(CC(=O)O)C(=O)NC(CC(C)C)C(=O)N2CCCC2C(=O)NC(CCC(=O)N)C(=O)NC(C)C(=O)NC(C)C(=O)O)NC(=O)C(C)NC(=O)C(CC(=O)O)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)O)NC(=O)C(C(C)O)N |
| Canonical SMILES | CC(C)CC(C(=O)NC(CCC(=O)O)C(=O)N1CCCC1C(=O)NC(CCC(=O)O)C(=O)NC(CC(=O)O)C(=O)NC(CC(C)C)C(=O)N2CCCC2C(=O)NC(CCC(=O)N)C(=O)NC(C)C(=O)NC(C)C(=O)O)NC(=O)C(C)NC(=O)C(CC(=O)O)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)O)NC(=O)C(C(C)O)N |
Introduction
Structural Characteristics
Molecular Composition
Prosomatostatin cryptic peptide derives from the N-terminal portion of prosomatostatin. While the precise boundaries of the functional cryptic peptide may vary depending on specific proteolytic processing events, the resulting fragment possesses unique structural properties that enable its biological activities. The peptide exhibits distinct physicochemical properties compared to the C-terminal somatostatin fragments, including differences in hydrophobicity, charge distribution, and secondary structural elements.
Structural Comparisons
Unlike somatostatin-14, which forms a characteristic cyclic structure through a disulfide bond critical for its receptor binding properties, prosomatostatin cryptic peptide typically maintains a more linear conformation. This structural difference likely contributes to its distinct receptor binding profile and biological activities compared to conventional somatostatin peptides.
Biosynthesis and Processing
Proteolytic Processing Pathways
The generation of prosomatostatin cryptic peptide occurs through specific proteolytic cleavage events within the prosomatostatin precursor. Specialized proteases recognize specific amino acid sequences, resulting in precise excision of the cryptic peptide. This process shares conceptual similarities with the generation of cryptic peptides in other biological contexts, such as those identified in cancer immunopeptidomes, where non-canonical processing can reveal previously hidden epitopes .
Tissue-Specific Processing
The processing of prosomatostatin may vary between different tissues, potentially leading to tissue-specific generation of the cryptic peptide. This differential processing contributes to the diverse functions of somatostatin-related peptides throughout the body. The cryptic peptide has been identified in various tissues, including the pancreas and intestinal mucosa, suggesting potential roles in digestive and metabolic regulation.
Biological Functions
Signaling Mechanisms
Prosomatostatin cryptic peptide participates in complex hormonal signaling networks, potentially interacting with receptors distinct from those targeted by classical somatostatin peptides. This peptide plays roles in local tissue regulation and may modulate cellular functions through pathways complementary to or independent from somatostatin signaling.
Physiological Roles
While research continues to elucidate the full spectrum of prosomatostatin cryptic peptide functions, evidence suggests involvement in regulatory processes within endocrine and digestive systems. Its presence in pancreatic and intestinal tissues points to potential roles in modulating secretory functions, cellular proliferation, or metabolic activities in these organs.
Comparative Analysis with Related Peptides
Structural and Functional Relationships
Prosomatostatin cryptic peptide exists within a broader family of regulatory peptides, each with distinct structural features and biological activities. The table below provides a comparative analysis of prosomatostatin cryptic peptide alongside several related regulatory peptides:
| Peptide | Precursor | Primary Function | Structural Features | Tissue Distribution |
|---|---|---|---|---|
| Prosomatostatin Cryptic Peptide | Prosomatostatin (92 aa) | Hormonal signaling, tissue regulation | Linear, N-terminal fragment | Pancreas, intestinal mucosa |
| Somatostatin-14 | Prosomatostatin (92 aa) | Inhibition of hormone release, neurotransmission | Cyclic structure with disulfide bond | Hypothalamus, pancreas, gastrointestinal tract |
| Neuropeptide Y | Preproneuropeptide Y | Energy homeostasis, appetite regulation | 36 aa peptide with C-terminal amidation | Central nervous system, sympathetic nerves |
| Cortistatin | Preprocortistatin | Stress modulation, cardiovascular regulation | Structural similarity to somatostatin | Brain, immune cells |
| Ghrelin | Preproghrelin | Appetite stimulation, energy balance | 28 aa with unique octanoyl modification | Stomach, hypothalamus |
Distinctive Properties
Compared to other regulatory peptides, prosomatostatin cryptic peptide represents a unique entity derived from proteolytic processing of a well-known precursor. Its distinctive properties emerge from differences in amino acid sequence, three-dimensional structure, and tissue distribution patterns, resulting in a biological activity profile that complements rather than duplicates the functions of related peptides.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume